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Compound of Interest

Compound Name: Propionaldehyde

Cat. No.: B047417

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of
propionaldehyde, specifically its boiling point and density. The information herein is curated
for professionals in research and development who require precise and reliable data for their
work. This document includes a summary of quantitative data, detailed experimental protocols,
and a logical workflow diagram to illustrate the process of property determination.

Physical Properties of Propionaldehyde

Propionaldehyde, also known as propanal, is a three-carbon aldehyde with the chemical
formula CHsCH2CHO. It is a colorless, volatile liquid with a characteristic pungent, fruity odor.
Understanding its physical properties is crucial for its application in various chemical syntheses
and for ensuring safe handling and storage.

The boiling point and density of propionaldehyde have been determined and reported in
numerous chemical literature and databases. The following table summarizes these key
physical properties.
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Physical Property Value Conditions

. . At standard atmospheric
Boiling Point 46-50 °C
pressure (760 mmHgQ)

At standard atmospheric

8°C pressure[1]

49 °C At 760 Torr[2]

Density 0.81 g/cm?3 At 20 °C[1]
0.805 g/mL At 25 °C[3][4][5]

0.805 g/mL At 20 °C

Experimental Protocols

Accurate determination of physical properties relies on precise and validated experimental
methodologies. The following sections detail the protocols for the synthesis of
propionaldehyde and the determination of its boiling point, as well as a standard method for
measuring its density.

A common laboratory method for the preparation of propionaldehyde is the oxidation of 1-
propanol. This procedure also allows for the direct determination of the product's boiling point
during purification.

Materials:

1-Propanol

Potassium dichromate (K2Cr207)

Concentrated sulfuric acid (H2S0a)

Anhydrous sodium sulfate (Na2S0a)

Distillation apparatus with a reflux condenser and a receiving flask

Procedure:
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Reaction Setup: In a round-bottom flask, place 1-propanol. The flask is fitted with a dropping
funnel and a reflux condenser. The outlet of the reflux condenser is connected to a distillation
condenser and a cooled receiving flask.

Oxidizing Mixture Preparation: Prepare a solution of potassium dichromate in water and
slowly add concentrated sulfuric acid while cooling the mixture.

Oxidation Reaction: Gently heat the 1-propanol in the flask to its boiling point. Slowly add the
oxidizing mixture from the dropping funnel. The heat from the exothermic reaction will
maintain the distillation of the propionaldehyde as it is formed. The temperature of the
vapor at the distillation head should be monitored.

Product Collection: The propionaldehyde, having a lower boiling point than 1-propanol,
distills over and is collected in the ice-cooled receiving flask.

Purification and Boiling Point Measurement: The collected distillate is dried over anhydrous
sodium sulfate. The dried liquid is then purified by fractional distillation. The boiling point is
recorded as the temperature range over which the majority of the liquid distills at a constant
temperature. The boiling point of pure propionaldehyde is expected to be in the range of
46-50 °C at standard atmospheric pressure.

The density of a liquid can be determined using several standard methods. The pycnometer

method is a precise and commonly used technique for volatile liquids like propionaldehyde.

This protocol is based on the principles outlined in OECD Test Guideline 109.

Materials:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube
through it)

Analytical balance (accurate to £0.1 mg)
Constant temperature water bath
Propionaldehyde sample

Deionized water (for calibration)
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Procedure:

o Calibration of the Pycnometer:

[¢]

Thoroughly clean and dry the pychometer and its stopper.

o Weigh the empty, dry pycnometer on the analytical balance (m_empty).

o Fill the pycnometer with deionized water and insert the stopper, ensuring the capillary is
filled and no air bubbles are present.

o Place the filled pycnometer in a constant temperature water bath (e.g., 20 °C) until it
reaches thermal equilibrium.

o Remove the pycnometer, carefully wipe it dry, and weigh it (m_water).

o The volume of the pycnometer (V) can be calculated using the density of water (p_water)
at the specific temperature: V = (m_water - m_empty) / p_water.

o Measurement of Propionaldehyde Density:

o Empty and thoroughly dry the calibrated pycnometer.

o Fill the pycnometer with the propionaldehyde sample, following the same procedure as
with water.

o Equilibrate the filled pycnometer in the constant temperature water bath.

o Wipe the pycnometer dry and weigh it (m_propionaldehyde).

e Calculation of Density:

o The mass of the propionaldehyde is calculated as: m_sample = m_propionaldehyde -
m_empty.

o The density of the propionaldehyde (p_propionaldehyde) is then calculated as:
p_propionaldehyde = m_sample / V.
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Workflow for Physical Property Determination

The following diagram illustrates the logical workflow for determining the key physical
properties of propionaldehyde, from initial synthesis to final data analysis.
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Caption: Workflow for the determination of the physical properties of propionaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b047417?utm_src=pdf-custom-synthesis
https://www.oecd.org/en/publications/test-no-109-density-of-liquids-and-solids_9789264069664-en.html
https://www.analytice.com/en/oecd-n109-density-of-liquids-and-solids/
https://www.oecd.org/en/publications/1995/07/test-no-109-density-of-liquids-and-solids_g1gh28d7.html
https://wiki.anton-paar.com/en/density-and-density-measurement/astm-d4052/
https://keetonchemistry.weebly.com/uploads/3/0/8/8/30880167/determination_of_molar_mass_by_vapor_density.pdf
https://www.benchchem.com/product/b047417#physical-properties-of-propionaldehyde-boiling-point-density
https://www.benchchem.com/product/b047417#physical-properties-of-propionaldehyde-boiling-point-density
https://www.benchchem.com/product/b047417#physical-properties-of-propionaldehyde-boiling-point-density
https://www.benchchem.com/product/b047417#physical-properties-of-propionaldehyde-boiling-point-density
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b047417?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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